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Compound of Interest

Compound Name: 2-Fluoroacetophenone

Cat. No.: B1329501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Fluoroacetophenone (CAS No. 445-27-2), a key intermediate in various synthetic processes,

particularly in the pharmaceutical and agrochemical industries. This document is intended to be

a valuable resource for researchers, scientists, and professionals involved in drug development

and other chemical synthesis applications.

Core Physical Properties
The physical characteristics of 2-Fluoroacetophenone are crucial for its handling, storage,

and application in chemical reactions. A summary of its key physical properties is presented in

the table below.
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Property Value Conditions

Molecular Formula C₈H₇FO -

Molecular Weight 138.14 g/mol -

Appearance
Clear, colorless to light yellow

liquid
Ambient Temperature

Melting Point 26-27 °C -

Boiling Point 187-189 °C
at 760 mmHg (Standard

Pressure)

82-83 °C at 10 mmHg[1]

Density 1.121 - 1.137 g/mL at 20 °C[2][3]

Refractive Index (n_D) 1.507 at 20 °C[4]

Flash Point 61 - 62 °C Closed Cup[1][3][4]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

Ethanol, and Ethyl Acetate.

-

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is fundamental for the characterization and

quality control of chemical substances. The following sections outline the general experimental

methodologies for measuring the key physical properties of 2-Fluoroacetophenone.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Methodology:
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A common method for determining the melting point of an organic solid is using a melting point

apparatus.

Sample Preparation: A small amount of the solidified 2-Fluoroacetophenone is finely

powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the entire solid has transformed into a liquid are recorded. This

range represents the melting point of the substance.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

The boiling point can be determined using a micro-boiling point or Thiele tube method, which is

suitable for small sample volumes.

Sample Preparation: A small volume (a few milliliters) of 2-Fluoroacetophenone is placed in

a small test tube or fusion tube.

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.

Heating: The test tube assembly is attached to a thermometer and heated in a liquid bath

(e.g., mineral oil) within a Thiele tube or a beaker. The heating is done gradually.

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

inverted capillary tube. The heat is then removed, and the liquid is allowed to cool slowly.

The temperature at which the bubbling stops and the liquid begins to be drawn into the
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capillary tube is recorded as the boiling point. It is crucial to also record the atmospheric

pressure at the time of the experiment, as the boiling point is pressure-dependent.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it is typically measured in

grams per milliliter (g/mL).

Methodology:

The density of a liquid can be determined using a pycnometer or, more simply, by measuring

the mass and volume of a sample.

Mass Measurement: The mass of a clean, dry graduated cylinder or volumetric flask is

accurately measured using an analytical balance.

Volume Measurement: A known volume of 2-Fluoroacetophenone is carefully added to the

tared container. The volume is read from the bottom of the meniscus.

Final Mass Measurement: The container with the liquid is reweighed to determine the mass

of the liquid.

Calculation: The density is calculated by dividing the mass of the liquid by its volume. The

measurement should be performed at a constant, recorded temperature, as density is

temperature-dependent.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance.

Methodology:

An Abbe refractometer is commonly used to measure the refractive index of liquids.

Calibration: The refractometer is first calibrated using a standard liquid with a known

refractive index (e.g., distilled water).
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Sample Application: A few drops of 2-Fluoroacetophenone are placed on the surface of the

measuring prism of the refractometer.

Measurement: The prisms are closed, and the instrument is adjusted until the dividing line

between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale. The temperature at

which the measurement is made must be controlled and recorded, as the refractive index is

temperature-dependent.

Safety, Handling, and Storage
Proper handling and storage of 2-Fluoroacetophenone are essential for laboratory safety.

Safety Precautions: 2-Fluoroacetophenone is irritating to the eyes and skin.[2][4] It may

also cause respiratory irritation.[5] Appropriate personal protective equipment (PPE),

including safety goggles, chemical-resistant gloves (e.g., butyl rubber), and a lab coat,

should be worn at all times.[3] Work should be conducted in a well-ventilated area or under a

chemical fume hood.[5]

Handling: Avoid contact with skin and eyes and inhalation of vapor or mist.[3] Keep away

from heat, sparks, and open flames as it is a combustible liquid.[2]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5] It is

incompatible with strong oxidizing agents and strong bases.[5]

Logical Workflow for Compound Characterization
The following diagram illustrates a general workflow for the physical and chemical

characterization of a research compound like 2-Fluoroacetophenone.
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Initial Characterization

Physical Property DeterminationSafety & Handling Assessment

Application & Further Studies

Purity Assessment (e.g., GC, NMR)

Structure Verification (e.g., NMR, IR, MS)

Melting Point

Proceed if pure & structure confirmed

Boiling Point Density Refractive Index Solubility ScreeningReview Safety Data Sheet (SDS)

Reaction Optimization

Hazard Identification

Determine Appropriate PPE

Establish Storage Requirements

Informs experimental setup

Further Spectroscopic Analysis Toxicology Studies

Click to download full resolution via product page

Caption: Workflow for the Characterization of a Research Chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1329501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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